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Compound of Interest

Compound Name: 3-Ethynylpyridine

Cat. No.: B057287 Get Quote

An In-depth Technical Guide to the Research Applications of 3-Ethynylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethynylpyridine is a heterocyclic organic compound featuring a pyridine ring substituted with

an ethynyl group at the 3-position. This unique combination of a stable, electron-deficient

aromatic ring and a highly reactive terminal alkyne moiety makes it an exceptionally versatile

and valuable building block in modern chemical research.[1][2] Its ability to participate in a wide

array of chemical transformations has led to its increasing use in medicinal chemistry, materials

science, and organic synthesis.[1] This guide provides a comprehensive overview of the core

applications of 3-Ethynylpyridine, complete with quantitative data, detailed experimental

protocols, and visual workflows to facilitate its integration into research and development

projects.

Physicochemical and Structural Properties
Understanding the fundamental properties of 3-Ethynylpyridine is crucial for its effective use

in experimental design. The compound is typically a colorless to pale yellow liquid or a low-

melting solid.[1] Key quantitative data are summarized below.
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Property Value Source(s)

Molecular Formula C₇H₅N [1][3][4][5][6]

Molecular Weight 103.12 g/mol [1][3][4][5][7]

CAS Number 2510-23-8 [3][4][6][7][8]

Melting Point 39-40 °C [5][7][8][9]

Boiling Point
178-182 °C (at 760 mmHg);

83-84 °C (at 30 mmHg)
[1][5][7][9]

Density ~1.03 g/mL at 25 °C [1][9]

Flash Point 56-62 °C [1][4][7]

Solubility

Soluble in common organic

solvents (ethanol, ether);

slightly soluble in water.

[1]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Core Applications in Research
Medicinal Chemistry and Drug Discovery
The pyridine scaffold is a cornerstone in medicinal chemistry, present in numerous natural

products and FDA-approved drugs.[10][11] 3-Ethynylpyridine serves as a critical intermediate

for synthesizing novel drug candidates, leveraging both the pyridine core and the reactive

alkyne handle.[1]

Scaffold for Novel Therapeutics: It is an important building block for constructing complex

molecules with unique biological activities, including targeted anti-cancer drugs.[1] The

pyridine ring can engage in hydrogen bonding and other key interactions within protein active

sites.[10]

Covalent Inhibitors: The ethynyl group can be incorporated into warheads for targeted

covalent inhibitors, which form a permanent bond with a specific residue (often cysteine) in a
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protein target. This strategy has been successfully used to develop potent and selective

inhibitors for kinases and other enzymes implicated in diseases like cancer.[12]

Click Chemistry for Bioconjugation: As a terminal alkyne, 3-Ethynylpyridine is an ideal

reagent for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click

chemistry".[13][14] This reaction allows for the efficient and specific linking of the pyridine

moiety to biomolecules (peptides, proteins, nucleic acids) or other small molecules

containing an azide group, facilitating the creation of bioconjugates, probes, and large

compound libraries for high-throughput screening.[13][15]
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Workflow: 3-Ethynylpyridine in Drug Discovery

Synthesis & Derivatization

Screening & Optimization
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Azide-Containing
Molecule/Biomolecule

Compound Library
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Biological Screening
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Input for

Hit Identification

Lead Optimization
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Potential Drug Candidate
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A high-level workflow for drug discovery using 3-Ethynylpyridine.
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Materials Science
The unique electronic properties of the conjugated system in 3-Ethynylpyridine make it a

valuable component in the design of advanced functional materials.[1][2]

Functional Polymers and OLEDs: It can be polymerized or incorporated into polymer chains

to create materials with special photoelectric properties.[1] These materials are particularly

promising for use in organic light-emitting diodes (OLEDs), where they can enhance

luminous efficiency and device stability.[1][2]

Coordination Chemistry and Catalysis: The nitrogen atom in the pyridine ring acts as an

effective ligand for coordinating with metal ions.[1][2] This property is exploited to create

metal complexes that can serve as catalysts or as functional units within larger material

frameworks for sensing and electronic applications.[2][4][16]

Organic Synthesis
Beyond specific applications, 3-Ethynylpyridine is a foundational tool in organic synthesis.

The dual reactivity of the ethynyl group (e.g., in cycloadditions, coupling reactions, and

additions) and the pyridine ring (e.g., in nucleophilic or electrophilic substitutions) allows

chemists to construct a diverse range of complex organic molecules.[1]

Key Experimental Protocols
Protocol 1: Synthesis of 3-Ethynylpyridine via
Sonogashira Coupling
This protocol describes a common method for synthesizing 3-Ethynylpyridine from 3-

bromopyridine and an acetylene source, a variation of the Sonogashira cross-coupling

reaction.[1][17]
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Synthesis of 3-Ethynylpyridine via Sonogashira Coupling

Reactants:
- 3-Bromopyridine

- Trimethylsilylacetylene

Coupling Reaction

Catalysts:
- Pd(PPh₃)₂Cl₂

- CuI (Copper(I) iodide)

Conditions:
- Solvent (e.g., Triethylamine)
- Inert Atmosphere (N₂ or Ar)

- Heat (e.g., 80°C)

TMS-protected
3-Ethynylpyridine

Deprotection

Final Product:
3-Ethynylpyridine

Conditions:
- Base (e.g., K₂CO₃)

- Solvent (e.g., Methanol)

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

3-Ethynylpyridine

Reaction Mixture

Organic Azide
(R-N₃)

Copper(I) Catalyst
[Cu(I)]

Catalyzes

1,2,3-Triazole Product

Forms
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Inhibition of a Generic Kinase Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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